Cas no 40570-67-0 (3H-Pyrazol-3-one, 4-acetyl-1,2-dihydro-1,5-dimethyl-2-phenyl-)

3H-Pyrazol-3-one, 4-acetyl-1,2-dihydro-1,5-dimethyl-2-phenyl- structure
40570-67-0 structure
Product Name:3H-Pyrazol-3-one, 4-acetyl-1,2-dihydro-1,5-dimethyl-2-phenyl-
CAS No:40570-67-0
MF:C13H14N2O2
MW:230.262463092804
CID:324421
PubChem ID:816724
Update Time:2025-04-19

3H-Pyrazol-3-one, 4-acetyl-1,2-dihydro-1,5-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 4-acetyl-1,2-dihydro-1,5-dimethyl-2-phenyl-
    • 4-acetyl-1,5-dimethyl-2-phenylpyrazol-3-one
    • 4-Acetylantipyrine
    • 4-Acetyl-antipyrine
    • FT-0617404
    • SCHEMBL2109064
    • DTXSID90355697
    • 40570-67-0
    • 4-Acetyl-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one
    • 4-acetyl-1,5-dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
    • AA-516/25012258
    • Inchi: 1S/C13H14N2O2/c1-9-12(10(2)16)13(17)15(14(9)3)11-7-5-4-6-8-11/h4-8H,1-3H3
    • InChI Key: PLESVVIVRNVEQP-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C)=O)=C(C)N(C)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 230.105527694g/mol
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 40.6Ų

3H-Pyrazol-3-one, 4-acetyl-1,2-dihydro-1,5-dimethyl-2-phenyl- Related Literature

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